Cys(NPys)-D{Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg}-NH2

• Molecular Formula: C65H123N41O13S2
• Molecular Weight: 1751.1 g/mol
• InChI: InChI=1S/C65H123N41O13S2/c1-33(96-47(109)34(66)32-120-121-56-44(106(118)119)21-11-22-86-56)46(108)98-36(13-3-24-88-58(70)71)49(111)100-38(15-5-26-90-60(74)75)51(113)102-40(17-7-28-92-62(78)79)53(115)104-42(19-9-30-94-64(82)83)55(117)105-43(20-10-31-95-65(84)85)54(116)103-41(18-8-29-93-63(80)81)52(114)101-39(16-6-27-91-61(76)77)50(112)99-37(14-4-25-89-59(72)73)48(110)97-35(45(67)107)12-2-23-87-57(68)69/h11,21-22,33-43H,2-10,12-20,23-32,66H2,1H3,(H2,67,107)(H,96,109)(H,97,110)(H,98,108)(H,99,112)(H,100,111)(H,101,114)(H,102,113)(H,103,116)(H,104,115)(H,105,117)(H4,68,69,87)(H4,70,71,88)(H4,72,73,89)(H4,74,75,90)(H4,76,77,91)(H4,78,79,92)(H4,80,81,93)(H4,82,83,94)(H4,84,85,95)/t33-,34+,35-,36-,37-,38-,39-,40-,41-,42-,43-/m1/s1
• InChIKey: WMFYFIZYXCWYBJ-JZMICTDNSA-N

Cys(NPys)-D(Arg)9-NH2 Overview

Cys(NPys)-D{Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg}-NH2 (CAS 1676104-79-2) is a synthetic cell‑penetrating peptide (CPP) belonging to the cationic poly‑arginine class . It consists of nine consecutive D‑arginine residues and an N‑terminal cysteine whose thiol group is protected/activated by the 3‑nitro‑2‑pyridinesulfenyl (NPys) moiety [1]. This design combines the high membrane‑translocation efficiency of the D‑R9 sequence with a chemically orthogonal handle for disulfide‑based cargo conjugation, positioning the compound as a modular tool for intracellular delivery studies and targeted bioconjugation workflows [1].

Chemoselective conjugation: Activated NPys thiol enables site-specific disulfide linkage to free thiols on cargo molecules under mild aqueous conditions.

Protease-resistant backbone: All-D-arginine structure resists serum proteolysis, prolonging conjugate stability in biological fluids.

Intracellular delivery: Cationic guanidinium-rich sequence mediates cellular uptake via electrostatic interactions with anionic surface proteoglycans.

• [1] MedChemExpress. (n.d.). Cys(NPys)-D{Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg}-NH2 [Product Page]. Retrieved from https://www2.medchemexpress.com/cys-npys-d-arg-arg-arg-arg-arg-arg-arg-arg-arg-nh2.html View Source

Procurement Risk: L-Arginine CPP Substitution

Generic substitution of Cys(NPys)-D-Arg9-NH2 with unmodified nona‑arginine (L‑R9 or D‑R9) or other CPP classes (e.g., TAT, penetratin) is not functionally equivalent because two critical differentiation points operate simultaneously. First, the D‑arginine backbone confers quantifiably higher transduction frequency and accelerated uptake kinetics relative to the L‑isoform, a difference that varies substantially across cell types [1]. Second, the NPys‑activated cysteine provides a defined, reversible disulfide conjugation site that enables efficient cargo loading (e.g., proteins, siRNAs) with controlled intracellular release under reducing conditions [2][3]. Substituting with a CPP lacking this orthogonal handle forces reliance on non‑covalent complexation or less controlled covalent chemistries, altering both cargo stoichiometry and release profiles. Together, these structural features yield a performance profile that cannot be replicated by interchanging in‑class analogs without quantitative re‑validation.

Missing NPys handle

Non-activated L-arginine CPPs require amine-reactive chemistries that may generate heterogeneous products or unstable linkages, lacking chemoselective conjugation and traceless release.

Serum instability

L-peptide backbones degrade rapidly in serum (half-life often

Intracellular release mismatch

Stable thioether or amide bonds formed by alternative chemistries do not release native cargo in the reducing cytosolic environment, limiting functional payload activity.

• [1] Tünnemann, G., Ter-Avetisyan, G., Martin, R. M., Stöckl, M., Herrmann, A., & Cardoso, M. C. (2008). Live-cell analysis of cell penetration ability and toxicity of oligo-arginines. Journal of Peptide Science, 14(4), 469–476. https://doi.org/10.1002/psc.1002 View Source
• [2] Liu, J., Gaj, T., Patterson, J. T., Sirk, S. J., & Barbas III, C. F. (2014). Cell-Penetrating Peptide-Mediated Delivery of TALEN Proteins via Bioconjugation for Genome Engineering. PLoS ONE, 9(1), e85755. https://doi.org/10.1371/journal.pone.0085755 View Source
• [3] AnaSpec. (n.d.). Cys(Npys)-(D-Arg)9 - 1 mg [Product Page]. Retrieved from https://www.anaspec.com/en/cys-npys-d-arg-9-1-mg View Source

Differentiation Evidence for Bioconjugation & Delivery

Functional siRNA Knockdown in Leukemic Cells

In a live‑cell confocal microscopy study comparing the L‑ and D‑isoforms of nona‑arginine (R9), the D‑R9 isomer consistently exhibited higher transduction frequency than the L‑R9 counterpart across all cell types tested [1]. The magnitude of the transduction advantage for D‑R9 varied by cell type, highlighting the importance of protease‑resistant D‑peptides for achieving robust intracellular delivery in heterogeneous biological contexts [1]. Real‑time kinetic analysis further revealed that D‑R9 translocated into cells significantly faster than the L‑isomer [1].

siRNA Knockdown

Head-to-head

Functional knockdown confirmed vs. scrambled: no detectable silencing

Validates CPP essential for gene silencing

Jurkat T-cell model; anti-CD7 scFv immunocomplex

Evidence Dimension	Cellular transduction frequency
Target Compound Data	D‑R9 (protease‑resistant isoform): consistently higher transduction vs. L‑R9; faster uptake kinetics observed in real‑time analysis
Comparator Or Baseline	L‑R9 (protease‑susceptible isoform): lower transduction frequency; slower uptake kinetics
Quantified Difference	D‑R9 always higher than L‑R9; magnitude of difference cell‑type‑dependent (no single numerical fold‑change reported due to cell‑type variability)
Conditions	Live‑cell confocal microscopy; multiple cell types; propidium iodide co‑staining for viability

Why This Matters

The consistent transduction superiority of the D‑R9 backbone provides a verifiable performance advantage for intracellular delivery applications, reducing the risk of insufficient payload delivery due to proteolytic degradation of the L‑isomer.

• [1] Tünnemann, G., Ter-Avetisyan, G., Martin, R. M., Stöckl, M., Herrmann, A., & Cardoso, M. C. (2008). Live-cell analysis of cell penetration ability and toxicity of oligo-arginines. Journal of Peptide Science, 14(4), 469–476. https://doi.org/10.1002/psc.1002 View Source

TALEN Protein Delivery & Genome Editing

In a study evaluating R9‑CPP‑mediated delivery of TALEN proteins, conjugation of Cys‑nitropyridyl (Npys) Arg9 to purified TALEN proteins was performed via disulfide bond formation [1]. The conjugation method achieved up to 50% labeling efficiency at a 15‑to‑1 peptide‑to‑protein molar ratio [1]. Conjugation was reversible under reducing conditions (10 mM DTT), enabling intracellular release of the active TALEN cargo [1].

TALEN Protein Delivery

Class-level

Site-specific genome editing confirmed; ≈120 kDa cargo

Supports large enzyme delivery without denaturation

Mammalian cell culture; disulfide bioconjugation

Evidence Dimension	Protein conjugation efficiency
Target Compound Data	Cys(NPys)-R9 (R9‑CPP): up to 50% conjugation of TALEN proteins at 15:1 peptide:protein ratio
Comparator Or Baseline	Unconjugated TALEN (no CPP): 0% labeling; no cell‑penetrating activity
Quantified Difference	50 percentage‑point increase in labeled protein population (from 0% to ~50%)
Conditions	Incubation at room temperature for 1 hr; conjugation via surface‑exposed Cys residues on TAL effector repeats

Why This Matters

The demonstrated 50% conjugation efficiency at defined stoichiometry provides a quantitative benchmark for experimental design, enabling researchers to estimate reagent requirements and optimize cargo‑loading protocols when using this CPP as a delivery vector.

• [1] Liu, J., Gaj, T., Patterson, J. T., Sirk, S. J., & Barbas III, C. F. (2014). Cell-Penetrating Peptide-Mediated Delivery of TALEN Proteins via Bioconjugation for Genome Engineering. PLoS ONE, 9(1), e85755. https://doi.org/10.1371/journal.pone.0085755 View Source

Cytotoxicity Threshold in Microspore Cells

HeLa cells treated with R9‑conjugated TALEN proteins (1.0 µM, 2‑hr incubation) under optimized conditions (peptide:protein ratio 8:1–15:1, with protease inhibitor cocktail) exhibited CCR5 gene disruption frequencies of ~16% [1]. This level of gene knockout was nearly 3‑fold higher than that achieved by transient transfection of TALEN expression vectors in the same cell line [1]. Cell viability was unaffected at the tested concentrations [1].

Cytotoxicity Threshold

Cross-study comparable

≥1 nmol dose triggers toxicity

Defined operational envelope for microspore studies

Microspore cell viability assay; dose-dependent response

Evidence Dimension	Endogenous gene disruption frequency
Target Compound Data	R9‑CPP‑conjugated TALEN proteins: ~16% CCR5 gene disruption in HeLa cells
Comparator Or Baseline	Transient transfection of TALEN expression vectors: ~5–6% CCR5 gene disruption (estimated from ~3‑fold difference)
Quantified Difference	Nearly 3‑fold higher disruption frequency with CPP‑protein delivery vs. plasmid transfection
Conditions	HeLa cells; 1.0 µM TALEN protein; 2‑hr incubation; Surveyor nuclease assay; protease inhibitor cocktail in conjugation buffer

Why This Matters

The 3‑fold improvement in gene knockout efficiency relative to plasmid‑based delivery demonstrates that this CPP‑conjugation strategy can yield functional genomic editing outcomes that surpass conventional transfection methods, making it a compelling choice for protein‑based genome engineering applications.

• [1] Liu, J., Gaj, T., Patterson, J. T., Sirk, S. J., & Barbas III, C. F. (2014). Cell-Penetrating Peptide-Mediated Delivery of TALEN Proteins via Bioconjugation for Genome Engineering. PLoS ONE, 9(1), e85755. https://doi.org/10.1371/journal.pone.0085755 View Source

Thiol-Specific Conjugation & Cytoplasmic Release

Cys(NPys)-(D-Arg)9 exhibits cytotoxic effects on microspore cells only at amounts exceeding 1 nmol [1]. This threshold defines a concentration window below which the peptide can be used for delivery applications without inducing overt cytotoxicity in this cell type [1].

Conjugation & Release

Class-level

Reducible disulfide (release) vs. stable amide/thioether (no release)

Enables traceless cytoplasmic cargo release

Reducing cytosol (GSH 1–10 mM) cleaves disulfide

Evidence Dimension	Cytotoxicity threshold concentration
Target Compound Data	Cys(NPys)-(D-Arg)9: toxicity observed at >1 nmol in microspore cells
Comparator Or Baseline	Untreated control cells: baseline viability (no toxicity)
Quantified Difference	Threshold defined at 1 nmol; toxicity only above this amount
Conditions	Microspore cell culture; amount refers to total peptide applied

Why This Matters

This quantitative toxicity threshold provides a practical dosing boundary for experimental design, helping researchers select peptide concentrations that balance delivery efficacy with minimal cellular perturbation in sensitive cell types.

• [1] MedChemExpress. (n.d.). Cys(Npys)-(D-Arg)9 [Product Page]. Retrieved from https://www2.medchemexpress.com/cys-npys-d-arg-9.html View Source

Selective Disulfide Conjugation: NPys Group Enables Orthogonal Cargo Coupling

The S(Npys) group on the cysteine residue of this 9R peptide selectively reacts with free thiol groups on cysteine‑containing cargo molecules to form unsymmetrical disulfide bonds [1][2]. This chemistry has been applied to conjugate the peptide to a single‑chain antibody for siRNA delivery [3] and to mediate delivery of TALEN proteins into mammalian cells [2]. The disulfide linkage is reversible under intracellular reducing conditions, enabling controlled cargo release [2].

Evidence Dimension	Conjugation specificity and reversibility
Target Compound Data	Cys(NPys)-D-Arg9: site‑specific, reversible disulfide bond formation with thiol‑containing cargo
Comparator Or Baseline	Unmodified CPPs lacking activated cysteine: require alternative conjugation chemistries (e.g., maleimide, NHS ester) or non‑covalent complexation
Quantified Difference	Qualitative advantage: orthogonal, traceless conjugation chemistry not available in unmodified CPPs
Conditions	Aqueous buffer; mild conditions; disulfide reduction achieved with 10 mM DTT in vitro

Why This Matters

The NPys‑activated cysteine provides a uniquely orthogonal and reversible conjugation handle that enables precise cargo stoichiometry and intracellular release, distinguishing this compound from CPPs that lack a defined covalent linkage strategy.

• [1] AnaSpec. (n.d.). Cys(Npys)-(D-Arg)9 - 1 mg [Product Page]. Retrieved from https://www.anaspec.com/en/cys-npys-d-arg-9-1-mg View Source
• [2] Liu, J., Gaj, T., Patterson, J. T., Sirk, S. J., & Barbas III, C. F. (2014). Cell-Penetrating Peptide-Mediated Delivery of TALEN Proteins via Bioconjugation for Genome Engineering. PLoS ONE, 9(1), e85755. https://doi.org/10.1371/journal.pone.0085755 View Source
• [3] Chungnam National University Library. (n.d.). Detailed record: Cys(Npys)-nona-D arginine peptide as siRNA delivery vehicle conjugated to anti‑CD7 scFv. Retrieved from https://library.cnu.ac.kr View Source

D‑Amino Acid Backbone Confers Enhanced Proteolytic Resistance Relative to L‑Peptides

The incorporation of D‑amino acids into cell‑penetrating peptides, including poly‑arginine sequences, enhances resistance to proteolytic degradation compared to their L‑amino acid counterparts [1][2]. This class‑level property is particularly relevant for applications requiring extended peptide half‑life in biological fluids or intracellular environments [1]. Specifically, D‑arginine substitution reduces enzymatic cleavage by endogenous proteases, thereby prolonging the functional lifetime of the CPP and its conjugated cargo [2].

Evidence Dimension	Proteolytic stability
Target Compound Data	Cys(NPys)-D-Arg9 (all D‑amino acid backbone): enhanced resistance to proteolytic degradation (class‑level property of D‑peptides)
Comparator Or Baseline	L‑R9 (all L‑amino acid backbone): susceptible to proteolytic cleavage; shorter half‑life in biological media
Quantified Difference	Qualitative advantage: D‑peptides are not substrates for L‑specific proteases; specific half‑life extension depends on biological context
Conditions	Class‑level inference based on well‑established property of D‑amino acid‑containing peptides in biological systems

Why This Matters

Enhanced proteolytic stability is a critical differentiator for in vivo or cell‑culture applications where peptide degradation can limit delivery efficiency and experimental reproducibility, justifying the selection of a D‑arginine‑based CPP over L‑isomer alternatives.

• [1] LifeTein. (2025). RGD: All About Cell Penetrating Peptides [Blog Post]. Retrieved from https://lifetein.com/blog/rgd-all-about-cell-penetrating-peptides View Source
• [2] Tünnemann, G., Ter-Avetisyan, G., Martin, R. M., Stöckl, M., Herrmann, A., & Cardoso, M. C. (2008). Live-cell analysis of cell penetration ability and toxicity of oligo-arginines. Journal of Peptide Science, 14(4), 469–476. https://doi.org/10.1002/psc.1002 View Source

High-Value Application Scenarios

Targeted siRNA Therapy Development

Cys(NPys)-D-Arg9-NH2 can be conjugated to purified TALEN proteins via disulfide bond formation at surface‑exposed cysteine residues. This strategy achieved up to 50% conjugation efficiency and ~16% CCR5 gene disruption in HeLa cells—nearly 3‑fold higher than plasmid transfection—without compromising cell viability [1]. The reversible disulfide linkage ensures cargo release under intracellular reducing conditions, making this approach suitable for protein‑based genome engineering applications where viral or plasmid delivery is undesirable.

Intracellular Delivery of Large Proteins

The NPys‑activated cysteine enables site‑specific conjugation of Cys(NPys)-D-Arg9-NH2 to single‑chain antibody fragments (scFv) for targeted siRNA delivery [2]. In this configuration, the CPP facilitates cellular internalization of the antibody‑siRNA complex, while the antibody component provides target cell specificity. This modular design allows researchers to combine the cell‑penetrating efficiency of D‑R9 with the targeting precision of antibody‑based recognition for cell‑type‑restricted gene silencing studies.

Microspore Toxicity Screening & Agrochemical Studies

For experiments conducted in protease‑rich environments (e.g., serum‑containing media, in vivo models, or long‑term cell culture), the all‑D‑arginine backbone of Cys(NPys)-D-Arg9-NH2 offers enhanced proteolytic stability relative to L‑peptide CPPs [3][4]. This property supports more consistent and reproducible intracellular delivery of conjugated cargoes (peptides, proteins, oligonucleotides) by minimizing vector degradation prior to cellular uptake, thereby reducing experimental variability attributable to peptide instability.

Protease-Resistant Bioconjugation in Serum

The defined conjugation chemistry and well‑characterized transduction behavior of Cys(NPys)-D-Arg9-NH2 make it suitable for systematic studies correlating CPP‑cargo stoichiometry with delivery outcomes. The available quantitative benchmarks—including 50% conjugation efficiency at 15:1 molar ratio, ~16% gene disruption at 1.0 µM, and >1 nmol cytotoxicity threshold in microspore cells [1][5]—provide a calibrated reference point for comparing alternative delivery vectors or optimizing conjugation protocols in a data‑driven manner.

Application

Selection Property

Validation Focus

Targeted siRNA Delivery Research

Chemoselective conjugation & intracellular release

Gene silencing in target cell models

Large Protein Delivery (e.g., TALEN)

Capacity to deliver functional enzymes

Enzymatic activity post-delivery

Microspore Toxicity Screening

Defined cytotoxicity threshold

Dose-response viability in plant microspores

Serum-Stable Bioconjugation Studies

Protease-resistant D-Arg backbone

Conjugate integrity in serum-containing media

• [1] Liu, J., Gaj, T., Patterson, J. T., Sirk, S. J., & Barbas III, C. F. (2014). Cell-Penetrating Peptide-Mediated Delivery of TALEN Proteins via Bioconjugation for Genome Engineering. PLoS ONE, 9(1), e85755. https://doi.org/10.1371/journal.pone.0085755 View Source
• [2] Chungnam National University Library. (n.d.). Detailed record: Cys(Npys)-nona-D arginine peptide as siRNA delivery vehicle conjugated to anti‑CD7 scFv. Retrieved from https://library.cnu.ac.kr View Source
• [3] Tünnemann, G., Ter-Avetisyan, G., Martin, R. M., Stöckl, M., Herrmann, A., & Cardoso, M. C. (2008). Live-cell analysis of cell penetration ability and toxicity of oligo-arginines. Journal of Peptide Science, 14(4), 469–476. https://doi.org/10.1002/psc.1002 View Source
• [4] LifeTein. (2025). RGD: All About Cell Penetrating Peptides [Blog Post]. Retrieved from https://lifetein.com/blog/rgd-all-about-cell-penetrating-peptides View Source
• [5] MedChemExpress. (n.d.). Cys(Npys)-(D-Arg)9 [Product Page]. Retrieved from https://www2.medchemexpress.com/cys-npys-d-arg-9.html View Source